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Compound of Interest

Compound Name: MPP dihydrochloride

Cat. No.: B560231 Get Quote

MPP Dihydrochloride Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with MPP
dihydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is MPP dihydrochloride and what is its primary mechanism of action?

MPP dihydrochloride (Methyl-piperidino-pyrazole dihydrochloride) is a potent and selective

antagonist of the Estrogen Receptor Alpha (ERα).[1][2][3] It exhibits over 200-fold selectivity for

ERα compared to Estrogen Receptor Beta (ERβ).[1][3] Its primary mechanism of action is to

block the binding of estrogen to ERα, thereby inhibiting estrogen-mediated signaling pathways.

This makes it a valuable tool for studying the role of ERα in various physiological and

pathological processes, including cancer.

Q2: Is MPP dihydrochloride the same as MPP+?

No, this is a critical point of distinction to avoid experimental errors.

MPP dihydrochloride is a selective ERα antagonist. Its chemical formula is

C₂₉H₃₁N₃O₃·2HCl.
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MPP+ (1-methyl-4-phenylpyridinium) is a neurotoxin that induces a Parkinson's disease-like

syndrome in animal models. It is the toxic metabolite of MPTP (1-methyl-4-phenyl-1,2,3,6-

tetrahydropyridine). MPP+ exerts its toxicity by inhibiting Complex I of the mitochondrial

electron transport chain.

It is crucial to ensure you are using the correct compound for your intended application.

Troubleshooting Guide: Solubility Issues
Problem: Difficulty Dissolving MPP Dihydrochloride
Users may encounter issues with achieving complete dissolution of MPP dihydrochloride,

leading to particulate matter or lower than expected concentrations.

Solution: Recommended Solvents and Procedures
The solubility of MPP dihydrochloride can vary slightly between batches, potentially due to its

hydration state. Always refer to the batch-specific information on the Certificate of Analysis

(CoA) if available.

Solubility Data Summary:
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Solvent
Maximum Concentration
(Vendor Data)

Notes

DMSO
≥20 mg/mL, 50 mg/mL (92.16

mM), 54.25 mg/mL (100 mM)

The most common and

recommended solvent. Use

fresh, high-quality DMSO as it

can absorb moisture, which

may reduce solubility.

Water
Insoluble, ≥5 mg/mL, ≥13

mg/mL

Solubility in aqueous solutions

is limited and can be

inconsistent. Direct dissolution

in water is not recommended

for high concentration stock

solutions.

Ethanol Insoluble Not a recommended solvent.

DMF 14 mg/mL An alternative organic solvent.

DMF:PBS (pH 7.2) (1:8) 0.11 mg/mL

Demonstrates very low

solubility in aqueous buffers,

even with a co-solvent.

Experimental Protocols: Preparing Stock Solutions
Protocol 1: High-Concentration Stock Solution in DMSO

This protocol is suitable for most in vitro applications.

Weighing: Accurately weigh the desired amount of MPP dihydrochloride powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve the target

concentration (e.g., 10 mM, 50 mM, or 100 mM).

Dissolution: Vortex the solution thoroughly. Gentle warming (e.g., in a 37°C water bath) and

sonication can aid dissolution if particulates are observed.
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Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles. Store at -20°C for up to one month or -80°C for up to a year.

For optimal results, it is recommended to prepare and use solutions on the same day if

possible.

Protocol 2: Preparation of Working Solutions for Cell Culture

Thawing: Thaw a single aliquot of the DMSO stock solution at room temperature.

Dilution: Serially dilute the stock solution in your cell culture medium to the desired final

concentration. Ensure the final concentration of DMSO in the culture medium is low (typically

<0.1%) to avoid solvent-induced cytotoxicity.

Application: Add the final working solution to your cell cultures immediately.

Signaling Pathway Diagrams
To clarify the distinct mechanisms of action, the following diagrams illustrate the signaling

pathways for both MPP dihydrochloride and MPP+.
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Caption: MPP dihydrochloride acts as an ERα antagonist.
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Caption: MPP+ toxicity pathway in dopaminergic neurons.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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